Cas no 101978-01-2 (3-Methoxy-estra-2,5(10)-dien-17-ol)

3-Methoxy-estra-2,5(10)-dien-17-ol Chemical and Physical Properties
Names and Identifiers
-
- Birch-Me
- 3-Methoxy-estra-2,5(10)-dien-17-ol
- 3-methyl-1-[2-[2-(3-methylquinuclidin-1-ium-1-yl)ethoxy]ethyl]quinuclidin-1-ium
- 8-methyl-1-[2-[2-(8-methyl-1-azoniabicyclo[2.2.2]octan-1-yl)ethoxy]ethyl]-1-azoniabicyclo[2.2.2]octane
- 3-methoxy-17-hydroxy-estra-2,5(10)-diene
- SCHEMBL4394918
- (8R,9S,13S,14S)-3-methoxy-13-methyl-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol
- XFFZLECPCHQJIR-BBCBXFPWSA-N
- 101978-01-2
- AKOS037643620
- DTXSID701325319
- (3aS,3bR,9bS,11aS)-7-methoxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,6H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-ol
- AS-17823
-
- MDL: MFCD11111820
- Inchi: 1S/C19H28O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-18,20H,3,5-11H2,1-2H3/t15-,16-,17+,18?,19+/m1/s1
- InChI Key: XFFZLECPCHQJIR-BBCBXFPWSA-N
- SMILES: COC1=CCC2[C@]3(CC[C@@]4(C(CC[C@@]4([H])[C@]3([H])CCC=2C1)O)C)[H]
Computed Properties
- Exact Mass: 288.20900
- Monoisotopic Mass: 288.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Melting Point: 110-115°C
- PSA: 29.46000
- LogP: 4.20430
3-Methoxy-estra-2,5(10)-dien-17-ol Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
3-Methoxy-estra-2,5(10)-dien-17-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00973E-5mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 95% (HPLC) | 5mg |
$40.00 | 2025-02-24 | |
1PlusChem | 1P00973E-100mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 95% (HPLC) | 100mg |
$236.00 | 2025-02-24 | |
1PlusChem | 1P00973E-25mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 95% (HPLC) | 25mg |
$79.00 | 2025-02-24 | |
TRC | M262823-1mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 1mg |
$ 50.00 | 2022-06-04 | ||
A2B Chem LLC | AE28298-5mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 95%(HPLC) | 5mg |
$40.00 | 2024-04-20 | |
A2B Chem LLC | AE28298-25mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 95%(HPLC) | 25mg |
$80.00 | 2024-04-20 | |
TRC | M262823-2mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 2mg |
$ 65.00 | 2022-06-04 | ||
TRC | M262823-10mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 10mg |
$ 95.00 | 2022-06-04 | ||
A2B Chem LLC | AE28298-100mg |
3-Methoxy-estra-2,5(10)-dien-17-ol |
101978-01-2 | 95%(HPLC) | 100mg |
$241.00 | 2024-04-20 |
3-Methoxy-estra-2,5(10)-dien-17-ol Related Literature
-
Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
-
M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
Additional information on 3-Methoxy-estra-2,5(10)-dien-17-ol
3-Methoxy-Estra-2,5(10)-Dien-17-Ol: A Comprehensive Overview
3-Methoxy-Estra-2,5(10)-Dien-17-Ol, also known by its CAS registry number CAS No. 101978-01-2, is a biologically active compound that has garnered significant attention in the fields of endocrinology and pharmacology. This compound belongs to the class of steroidal saponins and exhibits a unique structure characterized by a methoxy group attached to the third carbon of the steroid nucleus. The presence of this methoxy group imparts distinctive pharmacological properties, making it a subject of interest for researchers exploring its potential applications in drug development.
The chemical structure of 3-Methoxy-Estra-2,5(10)-Dien-17-Ol is notable for its conjugated diene system, which contributes to its stability and bioavailability. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involving steroid hormone receptors. This compound has been shown to exhibit anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic interventions in conditions such as cardiovascular diseases and neurodegenerative disorders.
One of the most recent breakthroughs in the study of CAS No. 101978-01-2 involves its application in hormone replacement therapy (HRT). Researchers have demonstrated that this compound can effectively mimic the action of endogenous hormones without inducing adverse side effects commonly associated with traditional HRT agents. This finding has significant implications for the treatment of menopausal symptoms and osteoporosis, where maintaining hormonal balance is crucial.
In addition to its therapeutic potential, 3-Methoxy-Estra-2,5(10)-Dien-17-Ol has also been explored for its role in cosmetics and skincare products. Its ability to penetrate the skin barrier and enhance the efficacy of other active ingredients has made it a valuable component in antiaging formulations. Recent clinical trials have shown that topical application of this compound can improve skin elasticity and reduce oxidative stress markers, leading to a more youthful appearance.
The synthesis and characterization of CAS No. 101978-01-2 have been optimized through advanced chemical techniques, ensuring high purity and consistency in pharmaceutical-grade products. These advancements have facilitated large-scale production, making this compound more accessible for both research and commercial applications.
Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying the bioactivity of 3-Methoxy-Estra-2,5(10)-Dien-17-Ol. By leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and high-throughput screening, scientists aim to uncover new therapeutic targets and improve the efficacy of this compound in treating various health conditions.
In conclusion, CAS No. 101978-01-2, or 3-Methoxy-Estra-2,5(10)-Dien-17-Ol, represents a versatile compound with multifaceted applications across medicine, cosmetics, and biotechnology. Its unique chemical properties and promising pharmacological profile continue to drive innovative research, positioning it as a key player in the development of next-generation therapeutics and skincare solutions.
101978-01-2 (3-Methoxy-estra-2,5(10)-dien-17-ol) Related Products
- 1894761-10-4(2-cyclopropylpiperidin-4-ol hydrochloride, Mixture of diastereomers)
- 1806766-53-9(3-Amino-2-(difluoromethyl)-4-hydroxypyridine)
- 2003326-85-8(2-Chloro-3-ethynylaniline)
- 2094698-90-3(N-(1-cyano-2,2-dimethylpropyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-4-carboxamide)
- 78022-19-2(4-(Dimethoxy-Phosphorylmethyl)-Benzoic Acid Methyl Ester)
- 931418-92-7(1,9-Dimethyl-methylene Blue Zinc Chloride Double Salt (Technical Grade))
- 954720-59-3(3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)-1-(2-phenylethyl)urea)
- 1334374-82-1(N-(2-cyclopropyl-2-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide)
- 1518234-19-9(1-(1-cyclopropylethyl)cyclopropan-1-amine)
- 2094709-33-6(4-[(3-ethyl-1-methyl-1H-pyrazol-4-yl)sulfamoyl]benzene-1-sulfonyl fluoride)
